Cas no 912451-70-8 (3H-Imidazo[4,5-b]pyridine-5-carboxylic acid, 7-methyl-)

• Product Name: 3H-Imidazo[4,5-b]pyridine-5-carboxylic acid, 7-methyl-
• CAS No: 912451-70-8
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 996108
• PubChem ID: 45120710
• Update Time: 2025-04-20

3H-Imidazo[4,5-b]pyridine-5-carboxylic acid, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-b]pyridine-5-carboxylic acid, 7-methyl-
• 7-methyl-1H-imidazo[4,5-b]pyridine-5-carboxylic acid
• 7-METHYL-3H-IMIDAZO[4,5-B]PYRIDINE-5-CARBOXYLIC ACID
• 912451-70-8

• Inchi： 1S/C8H7N3O2/c1-4-2-5(8(12)13)11-7-6(4)9-3-10-7/h2-3H,1H3,(H,12,13)(H,9,10,11)
• InChI Key： OJOFAQWKZITRSU-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=C2C(N=CN2)=N1)=O

Computed Properties

• Exact Mass: 177.054
• Monoisotopic Mass: 177.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9A^2
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines